Methyl 3-hydroxythieno[3,2-c]quinoline-2-carboxylate

• IUPAC Name: methyl 3-hydroxythieno[3,2-c]quinoline-2-carboxylate
• InChI: InChI=1S/C13H9NO3S/c1-17-13(16)12-10(15)8-6-14-9-5-3-2-4-7(9)11(8)18-12/h2-6,15H,1H3
• InChI Key: AUBJQRCRVBKCJZ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C2=C(S1)C3=CC=CC=C3N=C2)O
• Molecular Formula: C13H9NO3S
• Molecular Weight: 259.28 g/mol

Description

“Methyl 3-hydroxythieno[3,2-c]quinoline-2-carboxylate” is a chemical compound with the molecular formula C13H9NO3S. It has a molecular weight of 259.28.

Scientific Research Applications

1. Synthetic and Molecular Docking Studies

• Research on related quinoline derivatives shows their potential as inhibitors of Hepatitis B Virus replication. Syntheses involve consecutive alkylation reactions, with molecular docking simulations indicating their efficacy against HBV (Kovalenko et al., 2020).

2. Nonlinear Optical Research

• Quinoline derivatives exhibit promising perspectives in nonlinear optical (NLO) research. Density functional theory (DFT) calculations alongside experimental analyses reveal their potential in technological applications (Khalid et al., 2019).

3. Photophysical Properties Study

• A study on azole-quinoline based fluorophores emphasizes their unique photophysical behaviors, with potential implications in various scientific fields (Padalkar & Sekar, 2014).

4. Eco-Friendly Synthesis Applications

• Quinoxaline derivatives, sharing structural similarities with Methyl 3-hydroxythieno[3,2-c]quinoline, are used in the synthesis of eco-friendly esters, highlighting an environmentally conscious approach in chemical synthesis (Xie et al., 2019).

5. Role in Antitumoral Activity

• Certain quinoline derivatives play a role in capping N-terminals of natural cyclic peptides with antitumoral activity, suggesting their significance in cancer research (Riego et al., 2005).

6. Luminescent Lanthanide pH Sensing

• Quinoline cyclen conjugates are used in the development of pH-sensitive materials for biological media, indicating their application in biochemical sensing technologies (McCoy et al., 2006).

7. Metal Sensing Properties

• Quinoline-based isomers are developed as fluorescence chemosensors for metals like Al3+ and Zn2+, demonstrating their utility in chemical analysis and environmental monitoring (Hazra et al., 2018).

8. Antibacterial and Antifungal Applications

• Novel quinolones-amino esters, synthesized through selective processes, exhibit strong antibacterial and antifungal activities, showing their potential in pharmaceutical development (Moussaoui et al., 2021).

9. Corrosion Inhibition in Batteries

• Quinoline derivatives are investigated as corrosion inhibitors for zinc-manganese batteries, highlighting their application in enhancing the longevity and efficiency of batteries (Zhang et al., 2001).

Mechanism of Action

Target of Action

Many compounds with a quinoline structure have been reported as potential antitumor agents . They may inhibit tumor growth by cell cycle arrest, apoptosis, inhibition of angiogenesis, disruption of cell migration, and modulation of nuclear receptor responsiveness .

Mode of Action

Quinoline-containing compounds often interact with their targets by coordinating with metal ions in enzymes or other proteins, disrupting their normal function .

Biochemical Pathways

Without specific information on “Methyl 3-hydroxythieno[3,2-c]quinoline-2-carboxylate”, it’s difficult to determine the exact biochemical pathways it affects. Quinoline derivatives often affect pathways related to cell growth and proliferation, potentially leading to their antitumor effects .

Result of Action

Similar compounds often result in the inhibition of cell growth and induction of apoptosis in cancer cells .